Cas no 51632-16-7 (1-(Bromomethyl)-3-phenoxybenzene)

1-(Bromomethyl)-3-phenoxybenzene is a brominated aromatic compound commonly utilized as an intermediate in organic synthesis. Its structure features a reactive bromomethyl group attached to a phenoxy-substituted benzene ring, making it valuable for nucleophilic substitution reactions, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The compound’s high purity and stability under controlled conditions ensure consistent performance in coupling and functionalization reactions. Its well-defined molecular architecture allows for precise modifications, facilitating the synthesis of complex derivatives. Proper handling is required due to its sensitivity to moisture and potential irritant properties. This reagent is particularly useful in medicinal chemistry for constructing bioactive scaffolds.
1-(Bromomethyl)-3-phenoxybenzene structure
51632-16-7 structure
Product Name:1-(Bromomethyl)-3-phenoxybenzene
CAS No:51632-16-7
MF:C13H11BrO
MW:263.129842996597
MDL:MFCD01761658
CID:374790
PubChem ID:94544
Update Time:2025-06-07

1-(Bromomethyl)-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-3-phenoxybenzene
    • 1-(bromomethyl)-3-phenooxybenzene
    • 3-Phenoxybenzyl bromide
    • 3-PHENYLOXYBENZYLBROMIDE
    • Benzene,1-(bromomethyl)-3-phenoxy-
    • m-Phenoxybenzyl bromide
    • Benzene, 1-(bromomethyl)-3-phenoxy-
    • alpha-Bromo-3-phenoxytoluene
    • 3-Phenoxybenzylbromide
    • m-(Bromomethyl)phenyl phenyl ether
    • GD31X56Z15
    • m-Phenoxybenzylbromide
    • 3-phenoxy-benzyl bromide
    • DSSTox_CID_8022
    • DSSTox_RID_78642
    • DSSTox_GSID_28022
    • 1-bromomethyl-3-phenoxy benzene
    • alp
    • alpha-bromo-m-tolyl phenyl ether
    • SCHEMBL202774
    • DTXCID208022
    • DTXSID6028022
    • EINECS 257-327-9
    • AM83181
    • AB91120
    • AC-26485
    • FT-0727372
    • 1-(Bromomethyl)-3-phenoxy-benzene
    • MFCD01761658
    • SY104092
    • AS-18393
    • 1-(bromomethyl)-3-phenoxybenzene, AldrichCPR
    • NCGC00255322-01
    • EN300-1860999
    • UJUNUASMYSTBSK-UHFFFAOYSA-N
    • AKOS008901215
    • CAS-51632-16-7
    • A828701
    • UNII-GD31X56Z15
    • .ALPHA.-BROMO-M-TOLYL PHENYL ETHER
    • CHEMBL3182389
    • 51632-16-7
    • NS00001017
    • Tox21_301643
    • 3-PHENOXY-.ALPHA.-BROMOTOLUENE
    • Q27279040
    • 3-PHENOXY-ALPHA-BROMOTOLUENE
    • MDL: MFCD01761658
    • Inchi: 1S/C13H11BrO/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H,10H2
    • InChI Key: UJUNUASMYSTBSK-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 261.99900
  • Monoisotopic Mass: 261.999328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.3883 (rough estimate)
  • Melting Point: 30-35°C
  • Boiling Point: 112 °C
  • Flash Point: 130.2 °C
  • Refractive Index: 1.5130 (estimate)
  • PSA: 9.23000
  • LogP: 4.37380

1-(Bromomethyl)-3-phenoxybenzene Security Information

1-(Bromomethyl)-3-phenoxybenzene Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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